Cas no 519058-23-2 (Piperazine, 1-[(3-fluorophenyl)methyl]-2,5-dimethyl-, (2R,5S)-)

• Product Name: Piperazine, 1-[(3-fluorophenyl)methyl]-2,5-dimethyl-, (2R,5S)-
• CAS No: 519058-23-2
• MF: C₁₃H₁₉FN₂
• MW: 222.301766633987
• CID: 1578258
• Update Time: 2024-08-24

Piperazine, 1-[(3-fluorophenyl)methyl]-2,5-dimethyl-, (2R,5S)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(3-fluorophenyl)methyl]-2,5-dimethyl-, (2R,5S)-
• (2R,5S)-1-(3-fluorobenzyl)-2,5-diMethylpiperazine

• Inchi： 1S/C13H19FN2/c1-10-8-16(11(2)7-15-10)9-12-4-3-5-13(14)6-12/h3-6,10-11,15H,7-9H2,1-2H3/t10-,11+/m0/s1
• InChI Key： CNYGRQSWMHECFW-WDEREUQCSA-N
• SMILES： N1(CC2=CC=CC(F)=C2)C[C@H](C)NC[C@H]1C

Computed Properties

• Exact Mass: 222.15337

Experimental Properties

• Density: 1.028±0.06 g/cm3(Predicted)
• Boiling Point: 290.9±25.0 °C(Predicted)
• PSA: 15.27
• pka: 9.20±0.60(Predicted)